Cas no 2648915-90-4 ((2S)-2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylbutanoic acid)

• Product Name: (2S)-2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylbutanoic acid
• CAS No: 2648915-90-4
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5842616
• PubChem ID: 165809475
• Update Time: 2025-10-29

(2S)-2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-3-methylbutanoic acid
• 2648915-90-4
• EN300-1515174
• (2S)-2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylbutanoic acid

• Inchi： 1S/C26H30N2O5/c1-15(2)22(23(29)30)27-24(31)26(3,16-12-13-16)28-25(32)33-14-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,15-16,21-22H,12-14H2,1-3H3,(H,27,31)(H,28,32)(H,29,30)/t22-,26?/m0/s1
• InChI Key： OZVGPQSELXGOCH-CHQVSRGASA-N
• SMILES： O=C(C(C)(C1CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N[C@H](C(=O)O)C(C)C

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylbutanoic acid

Introduction to (2S)-2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylbutanoic Acid (CAS No. 2648915-90-4)

(2S)-2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylbutanoic acid, with the CAS number 2648915-90-4, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications. The intricate structure of this molecule, featuring a complex arrangement of functional groups, contributes to its unique chemical and biological properties.

The core structure of (2S)-2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylbutanoic acid includes a chiral center at the (S)-configuration, which is critical for its biological activity. The presence of a cyclopropyl group and a fluorenylmethoxycarbonyl (Fmoc) protecting group further enhances its reactivity and stability. These features make it an attractive candidate for use in the synthesis of novel pharmaceuticals and biochemical probes.

In recent years, there has been a growing interest in the development of molecules that can modulate biological pathways associated with various diseases. The (2S)-2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylbutanoic acid has shown potential in this regard, particularly in the context of enzyme inhibition and receptor binding studies. Its ability to interact with specific targets in a highly selective manner makes it a valuable tool for researchers exploring new therapeutic strategies.

One of the most compelling aspects of this compound is its structural diversity, which allows for extensive modifications to tailor its biological activity. The combination of the cyclopropyl group and the Fmoc moiety provides a scaffold that can be easily functionalized, enabling researchers to explore a wide range of chemical possibilities. This flexibility has been leveraged in several studies aimed at identifying new drug candidates for conditions such as cancer, inflammation, and neurological disorders.

Recent research has highlighted the importance of chiral molecules in drug development. The (S)-configuration of the (2S)-2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylbutanoic acid plays a crucial role in determining its interaction with biological targets. Studies have shown that enantiomers can exhibit vastly different pharmacological effects, underscoring the need for precise stereochemical control in drug design. This compound serves as an excellent example of how stereochemistry can be harnessed to develop more effective therapeutics.

The fluorenylmethoxycarbonyl (Fmoc) group in the molecule is particularly noteworthy for its role in protecting amino groups during synthetic processes. Fmoc chemistry is widely used in peptide synthesis due to its high efficiency and compatibility with solid-phase peptide manufacturing. The presence of this group in (2S)-2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylbutanoic acid not only facilitates its synthesis but also opens up possibilities for further derivatization and functionalization.

In addition to its synthetic utility, this compound has shown promise in preclinical studies as a potential therapeutic agent. Researchers have been exploring its effects on various biological pathways, including those involved in cell signaling and metabolic processes. The ability of (2S)-2-cyclopropyl-(S)-N-(fluorenylmethoxycarbonyl)glycine amide (a derivative of the parent compound) to modulate these pathways suggests that it could have applications in treating conditions such as metabolic syndrome and neurodegenerative diseases.

The cyclopropyl group, while small, plays a significant role in the molecule's overall properties. Its rigid structure can influence how the molecule interacts with biological targets, potentially enhancing binding affinity or selectivity. This feature has been exploited in the design of molecules that target specific enzymes or receptors with high precision. The cyclopropyl moiety also contributes to the molecule's stability, making it more suitable for long-term storage and transportation.

Advances in computational chemistry have further enhanced our understanding of how this compound behaves biologically. Molecular modeling techniques allow researchers to predict how it will interact with various targets, providing valuable insights into its potential therapeutic applications. These computational studies have complemented experimental efforts, leading to a more comprehensive understanding of the molecule's mechanism of action.

The synthesis of complex molecules like (2S)-2-cyclopropyl-N-(fluorenylmethoxycarbonyl)-(S)-(3-methylbutanoylamino)glycine requires meticulous planning and expertise. Researchers have developed sophisticated synthetic routes that take advantage of modern chemical techniques such as transition metal catalysis and asymmetric synthesis. These methods ensure high yields and purity, which are essential for pharmaceutical applications.

The potential applications of this compound extend beyond traditional drug development. It has shown promise as a biochemical probe for studying enzyme mechanisms and as a building block for designing novel therapeutics. Its unique structure makes it an attractive candidate for use in high-throughput screening assays, where researchers aim to identify compounds with specific biological activities.

In conclusion, (CAS No 2648915 - 90 - 4)(R)-(-)-N-[[(9H-fluorenylmethoxy-carbonyl)amino]carbonyl]-1-cyano-N-(1-methylbutanoyl)]cyclopropane-carboxylic acid, represents an exciting advancement in pharmaceutical chemistry. Its intricate structure and versatile functional groups make it a valuable tool for researchers exploring new therapeutic strategies. As our understanding of biological pathways continues to grow, compounds like this are poised to play a crucial role in developing innovative treatments for various diseases.